Cas no 7507-36-0 (2-(3-bromo-5-methylphenoxy)acetic Acid)

• Product Name: 2-(3-bromo-5-methylphenoxy)acetic Acid
• CAS No: 7507-36-0
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 981235
• PubChem ID: 348585
• Update Time: 2025-05-24

2-(3-bromo-5-methylphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methylphenoxy)acetic Acid
• NSC-407969
• (3-Bromo-5-methylphenoxy)acetic acid
• 7507-36-0
• EN300-1917007
• NSC407969
• DTXSID60324911

• Inchi： 1S/C9H9BrO3/c1-6-2-7(10)4-8(3-6)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： DENHCCTWBMAPQY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C)C=1)OCC(=O)O

Computed Properties

• Exact Mass: 243.97347
• Monoisotopic Mass: 243.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 348.9°C at 760 mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.571
• PSA: 46.53

Additional information on 2-(3-bromo-5-methylphenoxy)acetic Acid

Introduction to 2-(3-bromo-5-methylphenoxy)acetic Acid (CAS No. 7507-36-0)

2-(3-bromo-5-methylphenoxy)acetic acid, identified by its Chemical Abstracts Service (CAS) number 7507-36-0, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of phenoxyacetic acids, characterized by a phenolic oxygen-linked to an acetic acid moiety. The presence of both bromine and methyl substituents on the aromatic ring imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 2-(3-bromo-5-methylphenoxy)acetic acid includes a brominated aromatic ring, which is a common feature in many bioactive molecules. The bromine atom at the 3-position enhances electrophilicity, facilitating various chemical transformations such as Suzuki-Miyaura cross-coupling reactions, which are widely employed in constructing complex organic molecules. Additionally, the methyl group at the 5-position influences the overall physicochemical properties, including solubility and metabolic stability, making it a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in phenoxyacetic acids due to their diverse biological activities. Research has highlighted their potential as intermediates in the synthesis of kinase inhibitors, which play a crucial role in targeting various diseases, including cancer. The bromine substituent in 2-(3-bromo-5-methylphenoxy)acetic acid is particularly noteworthy, as it allows for further functionalization through palladium-catalyzed reactions, enabling the construction of more intricate pharmacophores.

One of the most compelling applications of 2-(3-bromo-5-methylphenoxy)acetic acid is in the development of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with potent anti-inflammatory and analgesic properties. The phenoxyacetic acid core is known to interact with specific biological targets, modulating pathways that are dysregulated in pathological conditions. For instance, derivatives of this compound have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

The synthesis of 2-(3-bromo-5-methylphenoxy)acetic acid involves multi-step organic transformations that highlight its synthetic versatility. The bromination and methylation steps are critical in establishing the desired substitution pattern on the aromatic ring. Advanced techniques such as flow chemistry have been explored to optimize these reactions, improving yield and purity while reducing environmental impact. These methodologies align with contemporary trends toward greener and more efficient synthetic processes.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3-bromo-5-methylphenoxy)acetic acid's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects. The integration of computational methods with experimental approaches has become indispensable in modern drug discovery.

The pharmaceutical industry has also leveraged 2-(3-bromo-5-methylphenoxy)acetic acid as a building block for complex drug candidates. Its structural features allow for easy modification at multiple positions, enabling chemists to explore a wide range of chemical space. This flexibility has led to the identification of several lead compounds that are currently undergoing preclinical evaluation. The success of these efforts underscores the importance of versatile intermediates like 2-(3-bromo-5-methylphenoxy)acetic acid in accelerating drug development pipelines.

Moreover, 2-(3-bromo-5-methylphenoxy)acetic acid has found applications beyond pharmaceuticals. In agrochemical research, it serves as a precursor for developing novel herbicides and pesticides. The unique combination of functional groups makes it an effective scaffold for designing molecules that interact selectively with biological targets in plants and pests. Such applications highlight its broad utility across multiple scientific disciplines.

The future prospects for 2-(3-bromo-5-methylphenoxy)acetic acid are promising, given its enduring relevance in synthetic chemistry and drug discovery. Ongoing research aims to expand its applications through innovative synthetic strategies and interdisciplinary collaborations. As new methodologies emerge, the potential uses for this compound will continue to evolve, reinforcing its significance in both academic and industrial settings.